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Compound of Interest

tert-Butyl 3-ethynylazetidine-1-
Compound Name:
carboxylate

Cat. No.: B592247

An In-depth Technical Guide to tert-Butyl 3-
ethynylazetidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of tert-Butyl 3-ethynylazetidine-1-carboxylate, a versatile building block in
medicinal chemistry and drug discovery. The information is curated for researchers, scientists,
and professionals in the field of drug development.

Core Chemical Properties

tert-Butyl 3-ethynylazetidine-1-carboxylate is a heterocyclic compound featuring a strained
azetidine ring, a protected amine functionality (Boc group), and a terminal alkyne. This unique
combination of functional groups makes it a valuable synthon for the introduction of the 3-
ethynylazetidine moiety into more complex molecules.
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Property Value Source
Molecular Formula C10H15NO2 [1112][3]
Molecular Weight 181.23 g/mol [3]
CAS Number 287193-01-5 [2]
Colorless to light yellow liquid
Appearance , [4]
or solid
Purity Typically =297% [2]

Physicochemical Data

The physicochemical properties of tert-Butyl 3-ethynylazetidine-1-carboxylate are essential

for its handling, storage, and application in chemical synthesis.

Property Value Source
Melting Point Approximately -45 °C [4]
Boiling Point Approximately 159 °C [4]
Density ~0.963 g/cm3 [4]
Soluble in organic solvents
Solubility such as ether and [4]
dichloromethane.
Sealed in a dry environment at
Storage (5]

2-8°C.

Spectroscopic Data

While specific spectra are proprietary to commercial suppliers, typical Nuclear Magnetic

Resonance (NMR) data for similar structures are provided for reference.

'H NMR (DMSO-d6, 400MHz): A supplier reports a peak at 6 1.34.[6] Based on the structure,
the expected proton signals would be: a singlet for the tert-butyl group protons, and multiplets
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for the azetidine ring protons and a signal for the acetylenic proton.

13C NMR: Expected signals would include those for the tert-butyl group, the carbonyl carbon of
the Boc protector, the carbons of the azetidine ring, and the two sp-hybridized carbons of the
ethynyl group.

Synthesis and Reactivity

The synthesis of tert-Butyl 3-ethynylazetidine-1-carboxylate typically involves the
ethynylation of a suitable precursor, tert-Butyl 3-oxoazetidine-1-carboxylate.

Synthetic Workflow

The logical workflow for the synthesis is outlined below, starting from the commercially
available precursor.
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Synthesis of Precursor

tert-Butyl 3-hydroxyazetidine-1-carboxylate

xidation (e.g., TEMPO)

Final Ethynylation Step

Ethynylating Agent

tert-Butyl 3-oxoazetidine-1-carboxylate

Ethynylation

tert-Butyl 3-ethynylazetidine-1-carboxylate

Reaction Conditions

tert-Butyl 3-ethynylazetidine-1-carboxylate Organic Azide (R-N3) Cu(l) catalyst Solvent (e.g., tBUOH/H20)
A

1,4-disubstituted 1,2,3-triazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b59224 7#tert-butyl-3-ethynylazetidine-1-carboxylate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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